Cas no 3423-43-6 (4-cyano-3-Pyridineacetonitrile)

• Product Name: 4-cyano-3-Pyridineacetonitrile
• CAS No: 3423-43-6
• MF: C₈H₅N₃
• MW: 143.145400762558
• CID: 825598
• Update Time: 2026-04-29

4-cyano-3-Pyridineacetonitrile Chemical and Physical Properties

Names and Identifiers

• 4-cyano-3-Pyridineacetonitrile
• 3-(cyanomethyl)pyridine-4-carbonitrile
• 3-(CYANOMETHYL)ISONICOTINONITRILE
• 3-cyanomethyl-isonicotinonitrile
• 4-Cyano-3-cyanomethylpyridin
• 4-Cyano-3-pyridylacetonitril
• AGN-PC-00KEM7
• AK-49705
• SureCN3074174

Additional information on 4-cyano-3-Pyridineacetonitrile

Exploring the Versatile Applications and Properties of 4-Cyano-3-Pyridineacetonitrile (CAS No. 3423-43-6)

4-Cyano-3-Pyridineacetonitrile (CAS No. 3423-43-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This nitrile-substituted pyridine derivative is widely recognized for its unique chemical properties, making it a valuable intermediate in the synthesis of various bioactive molecules. With the increasing demand for heterocyclic compounds in drug discovery, 4-Cyano-3-Pyridineacetonitrile has emerged as a key building block for developing novel therapeutic agents.

The molecular structure of 4-Cyano-3-Pyridineacetonitrile features both a pyridine ring and a cyano group, which contribute to its reactivity and versatility. Researchers have leveraged these functional groups to create complex molecules with potential applications in treating neurological disorders and metabolic diseases. Recent studies highlight its role in the synthesis of kinase inhibitors, a class of compounds that has revolutionized cancer treatment protocols worldwide.

In the field of material science, 4-Cyano-3-Pyridineacetonitrile has shown promise as a precursor for advanced polymers and liquid crystals. Its ability to form stable coordination complexes with transition metals makes it particularly interesting for developing new catalytic systems and electronic materials. The compound's thermal stability and electronic properties are currently being explored for potential applications in organic semiconductors and photovoltaic devices.

The global market for pyridine derivatives like 4-Cyano-3-Pyridineacetonitrile is experiencing steady growth, driven by expanding pharmaceutical R&D activities and increasing demand for specialty chemicals. Industry reports indicate a compound annual growth rate (CAGR) of approximately 5-7% for similar nitrile-containing intermediates. Manufacturers are focusing on developing more efficient synthetic routes to meet the rising demand while maintaining high purity standards required by end-users.

From an environmental perspective, recent advancements in green chemistry have led to improved synthetic methodologies for 4-Cyano-3-Pyridineacetonitrile. Researchers are exploring catalytic processes that minimize waste generation and reduce energy consumption. These developments align with the growing industry emphasis on sustainable chemical production and have positioned this compound as a subject of interest in eco-friendly synthesis research.

Quality control remains paramount when working with 4-Cyano-3-Pyridineacetonitrile. Analytical techniques such as HPLC, GC-MS, and NMR spectroscopy are routinely employed to verify purity and structural integrity. The compound typically appears as a white to off-white crystalline powder with high solubility in common organic solvents, characteristics that facilitate its handling in various industrial applications.

Looking ahead, the potential applications of 4-Cyano-3-Pyridineacetonitrile continue to expand. Current research focuses on its utility in developing biodegradable agrochemicals and next-generation pharmaceuticals. The compound's unique structural features make it particularly valuable for creating molecules with enhanced bioavailability and target specificity. As synthetic methodologies advance, we can anticipate broader adoption of this versatile intermediate across multiple scientific disciplines.

For researchers and industry professionals seeking detailed technical information about 4-Cyano-3-Pyridineacetonitrile, numerous peer-reviewed publications and patents document its synthesis, characterization, and applications. The compound's safety profile and handling requirements are well-documented in material safety data sheets, ensuring proper utilization across various research and industrial settings.

The growing importance of nitrile-containing compounds in modern chemistry underscores the relevance of 4-Cyano-3-Pyridineacetonitrile in contemporary research. Its combination of a pyridine core with reactive cyano functionality offers unique opportunities for molecular design and innovation. As the chemical industry continues to evolve, this compound is poised to play an increasingly significant role in the development of new materials and bioactive molecules.